Cas no 1330756-15-4 (3-chloro-5-methoxy-1-methyl-1H-1,2,4-triazole)

• Product Name: 3-chloro-5-methoxy-1-methyl-1H-1,2,4-triazole
• CAS No: 1330756-15-4
• MF: C₄H₆ClN₃O
• MW: 147.562939167023
• MDL: MFCD19982750
• CID: 4588649
• Update Time: 2025-05-24

3-chloro-5-methoxy-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methoxy-1-methyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-chloro-5-methoxy-1-methyl-
• 3-chloro-5-methoxy-1-methyl-1H-1,2,4-triazole

• MDL： MFCD19982750
• Inchi： 1S/C4H6ClN3O/c1-8-4(9-2)6-3(5)7-8/h1-2H3
• InChI Key： ZTXBGXNZVCSVJG-UHFFFAOYSA-N
• SMILES： N1(C)C(OC)=NC(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-chloro-5-methoxy-1-methyl-1H-1,2,4-triazole

3-Chloro-5-Methoxy-1-Methyl-1H-1,2,4-Triazole: A Comprehensive Overview

The compound 3-chloro-5-methoxy-1-methyl-1H-1,2,4-triazole (CAS No. 1330756-15-4) is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely studied due to their diverse applications in drug discovery, agrochemicals, and materials science. The triazole ring serves as a versatile scaffold for various functional groups, making it an attractive target for researchers exploring its potential in biological systems.

Recent studies have highlighted the antimicrobial properties of 3-chloro-5-methoxy-1-methyl-1H-1,2,4-triazole, particularly against bacterial and fungal pathogens. Researchers have found that the chlorine substituent at the 3-position and the methoxy group at the 5-position play critical roles in enhancing the compound's ability to inhibit microbial growth. These findings suggest that this compound could be a promising candidate for developing new antimicrobial agents, especially in an era where antibiotic resistance is a growing concern.

In addition to its antimicrobial activity, 3-chloro-5-methoxy-1-methyl-1H-1,2,4-triazole has also been investigated for its anti-inflammatory properties. Experimental data indicate that the compound exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-alpha and IL-6. This makes it a potential lead molecule for the development of anti-inflammatory drugs targeting conditions like arthritis and inflammatory bowel disease.

The synthesis of 3-chloro-5-methoxy-1-methyl-1H-1,2,4-triazole involves a multi-step process that typically begins with the preparation of intermediate triazole derivatives. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity of the final product. The use of green chemistry principles in these syntheses has also been explored, reducing the environmental impact of the manufacturing process.

Moreover, computational studies have provided valuable insights into the molecular interactions of 3-chloro-5-methoxy-1-methyl-1H-1,2,4-triazole with target proteins. Molecular docking simulations have revealed that the methyl group at position 1 contributes significantly to the compound's binding affinity with certain enzymes. This understanding has facilitated rational drug design strategies aimed at enhancing the compound's bioavailability and efficacy.

Another area of active research is the evaluation of this compound's toxicological profile. Preliminary studies suggest that 3-chloro-5-methoxy-1-methyl-1H-1,2-triazole exhibits low toxicity in vitro and in vivo models. However, further investigations are required to fully assess its safety profile and suitability for therapeutic applications.

In conclusion, 3-chloro